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Compound of Interest

Compound Name:
Ethyl 4-cyclopropyl-2,4-

dioxobutanoate

Cat. No.: B1341257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Published: December 22, 2023

This technical guide provides a comprehensive overview of the safety and handling protocols

for Ethyl 4-cyclopropyl-2,4-dioxobutanoate (CAS No. 21080-80-8). The information

presented herein is intended to equip laboratory personnel with the necessary knowledge to

mitigate risks and ensure a safe working environment. This document compiles available data

on the compound's properties, hazards, and emergency procedures, and provides generalized

experimental protocols for hazard assessment.

Chemical and Physical Properties
Proper identification and understanding of the physical characteristics of Ethyl 4-cyclopropyl-
2,4-dioxobutanoate are fundamental to its safe handling. The following table summarizes its

key properties.
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Property Value

CAS Number 21080-80-8

Molecular Formula C₉H₁₂O₄

Molecular Weight 184.19 g/mol

Melting Point 128-130 °C

Boiling Point 265.5 °C at 760 mmHg

Appearance Data not available

Solubility Data not available

Hazard Identification and Classification
Ethyl 4-cyclopropyl-2,4-dioxobutanoate is classified as an irritant. The following table details

its GHS classification and associated hazard statements.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1341257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Classification

Pictogram

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fumes/gas/mist/vapors/spray.P264: Wash

skin thoroughly after handling.P271: Use only

outdoors or in a well-ventilated area.P280: Wear

protective gloves/eye protection/face

protection.P302+P352: IF ON SKIN: Wash with

plenty of water.P304+P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing.P305+P351+P338: IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.P312:

Call a POISON CENTER/doctor if you feel

unwell.P332+P313: If skin irritation occurs: Get

medical advice/attention.P337+P313: If eye

irritation persists: Get medical

advice/attention.P362+P364: Take off

contaminated clothing and wash it before

reuse.P403+P233: Store in a well-ventilated

place. Keep container tightly closed.P405: Store

locked up.P501: Dispose of contents/container

in accordance with local regulations.

Toxicological Data
Comprehensive toxicological data for Ethyl 4-cyclopropyl-2,4-dioxobutanoate is not readily

available in public literature. Researchers should handle this compound with the assumption
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that it may have other unknown toxic effects. The known hazards are based on its irritant

properties.

Toxicity Metric Value

Acute Oral Toxicity (LD50) Data not available

Acute Dermal Toxicity (LD50) Data not available

Acute Inhalation Toxicity (LC50) Data not available

Carcinogenicity Data not available

Mutagenicity Data not available

Teratogenicity Data not available

Occupational Exposure Limits
No specific occupational exposure limits (OELs), such as Permissible Exposure Limits (PELs)

or Threshold Limit Values (TLVs), have been established for Ethyl 4-cyclopropyl-2,4-
dioxobutanoate. In the absence of established limits, exposure should be minimized to the

lowest achievable level.

Safe Handling and Storage
A systematic approach to handling and storage is crucial to prevent exposure and ensure

laboratory safety. The following workflow outlines the key stages for managing Ethyl 4-
cyclopropyl-2,4-dioxobutanoate in a research setting.

Procurement & Receiving Storage Handling & Use Waste Disposal

Procure Smallest
Necessary Quantity

Receive & Inspect
Container Integrity

Verify SDS
Store in a Cool, Dry,
Well-Ventilated Area

Segregate from
Incompatible Materials

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Certified
Chemical Fume Hood

Use Smallest Effective
Quantity

Collect Waste in a
Labeled, Sealed Container

Dispose via Approved
Hazardous Waste Vendor

Click to download full resolution via product page
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Safe Handling Workflow for Ethyl 4-cyclopropyl-2,4-dioxobutanoate

Personal Protective Equipment (PPE)
Given its classification as a skin and eye irritant, the following PPE is mandatory when handling

Ethyl 4-cyclopropyl-2,4-dioxobutanoate:

Eye Protection: Chemical safety goggles are required. A face shield should be worn in

situations with a high risk of splashing.

Skin Protection: A laboratory coat must be worn. Chemical-resistant gloves (e.g., nitrile) are

essential. Ensure gloves are inspected before use and changed frequently.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator with an appropriate cartridge should be used within the context of a

comprehensive respiratory protection program. All handling of the solid form should be

conducted in a chemical fume hood.

Emergency Procedures
Immediate and appropriate response to an exposure is critical. The following decision tree

outlines the first aid measures for various exposure routes.
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Skin Contact Eye Contact Inhalation

Ingestion

Exposure Event

Immediately flush skin with
plenty of water for at least 15 minutes.

Skin

Immediately flush eyes with
plenty of water for at least 15 minutes,

lifting upper and lower eyelids.

Eye

Move person to fresh air.

Inhalation

Inestion_Rinse

Ingestion

Remove contaminated clothing.

Seek medical attention if
irritation persists.

Remove contact lenses, if present
and easy to do. Continue rinsing.

Seek immediate medical attention.

If not breathing, give artificial
respiration. If breathing is difficult,

give oxygen.

Seek immediate medical attention.

Rinse mouth with water.

Do NOT induce vomiting.

Seek immediate medical attention.

Click to download full resolution via product page

First Aid Decision Tree for Exposure to Ethyl 4-cyclopropyl-2,4-dioxobutanoate

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Specific Hazards: The toxicological properties have not been fully investigated.[2] Thermal

decomposition may produce irritating gases and vapors.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Experimental Protocols for Hazard Assessment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1341257?utm_src=pdf-body-img
https://www.benchchem.com/product/b1341257?utm_src=pdf-body
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific experimental data for Ethyl 4-cyclopropyl-2,4-dioxobutanoate is lacking, the

following are generalized methodologies for assessing the types of hazards it is known to

present. These protocols are for informational purposes and should be adapted and performed

by qualified professionals.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD TG 439)
This protocol provides a general framework for assessing skin irritation potential.

Preparation of Tissues: Reconstructed human epidermis tissues are pre-incubated in a

sterile, defined medium.

Application of Test Chemical: A small volume or weight of Ethyl 4-cyclopropyl-2,4-
dioxobutanoate is applied topically to the surface of the epidermis tissue.

Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes) at

37°C.

Rinsing and Post-Incubation: The test chemical is removed by rinsing, and the tissues are

transferred to fresh medium and incubated for a further period (e.g., 42 hours).

Viability Assessment: Tissue viability is determined by the enzymatic conversion of a vital

dye (e.g., MTT) into a colored product, which is quantified by spectrophotometry.

Data Interpretation: The viability of the treated tissues is compared to that of negative

controls. A reduction in viability below a certain threshold (e.g., 50%) indicates that the

substance is an irritant.

In Vitro Eye Irritation: Bovine Corneal Opacity and
Permeability (BCOP) Test Method (OECD TG 437)
This protocol provides a general framework for assessing eye irritation potential.

Preparation of Corneas: Bovine corneas are obtained from freshly slaughtered animals and

mounted in special holders.
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Application of Test Chemical: Ethyl 4-cyclopropyl-2,4-dioxobutanoate is applied to the

epithelial surface of the cornea.

Incubation and Rinsing: The corneas are incubated for a set period, after which the test

chemical is rinsed off.

Measurement of Opacity: The opacity of each cornea is measured using an opacitometer.

Measurement of Permeability: The permeability of the cornea is assessed by applying

sodium fluorescein dye and measuring the amount that passes through the cornea with a

spectrophotometer.

Data Interpretation: An in vitro irritancy score is calculated based on the opacity and

permeability values. This score is used to classify the substance's eye irritation potential.

This guide is intended as a starting point for the safe handling of Ethyl 4-cyclopropyl-2,4-
dioxobutanoate. All laboratory personnel should be thoroughly trained on the specific

procedures and emergency protocols relevant to their work. Always consult the most up-to-date

Safety Data Sheet (SDS) from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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